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N,N-bis(3-pyridylmethyl)adriamycin N,N-bis(3-pyridylmethyl)adriamycin
Brand Name: Vulcanchem
CAS No.: 145785-64-4
VCID: VC0129920
InChI: InChI=1S/C39H39N3O11/c1-20-34(45)25(42(17-21-6-4-10-40-15-21)18-22-7-5-11-41-16-22)12-29(52-20)53-27-14-39(50,28(44)19-43)13-24-31(27)38(49)33-32(36(24)47)35(46)23-8-3-9-26(51-2)30(23)37(33)48/h3-11,15-16,20,25,27,29,34,43,45,47,49-50H,12-14,17-19H2,1-2H3
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N(CC6=CN=CC=C6)CC7=CN=CC=C7)O
Molecular Formula: C39H39N3O11
Molecular Weight: 725.7 g/mol

N,N-bis(3-pyridylmethyl)adriamycin

CAS No.: 145785-64-4

Main Products

VCID: VC0129920

Molecular Formula: C39H39N3O11

Molecular Weight: 725.7 g/mol

N,N-bis(3-pyridylmethyl)adriamycin - 145785-64-4

CAS No. 145785-64-4
Product Name N,N-bis(3-pyridylmethyl)adriamycin
Molecular Formula C39H39N3O11
Molecular Weight 725.7 g/mol
IUPAC Name 7-[4-[bis(pyridin-3-ylmethyl)amino]-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C39H39N3O11/c1-20-34(45)25(42(17-21-6-4-10-40-15-21)18-22-7-5-11-41-16-22)12-29(52-20)53-27-14-39(50,28(44)19-43)13-24-31(27)38(49)33-32(36(24)47)35(46)23-8-3-9-26(51-2)30(23)37(33)48/h3-11,15-16,20,25,27,29,34,43,45,47,49-50H,12-14,17-19H2,1-2H3
Standard InChIKey BCHRZIGRQLSNRO-UHFFFAOYSA-N
SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N(CC6=CN=CC=C6)CC7=CN=CC=C7)O
Canonical SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N(CC6=CN=CC=C6)CC7=CN=CC=C7)O
Synonyms N,N-bis(3-pyridylmethyl)adriamycin
YM 6
YM-6
YM6 doxorubicin analog
PubChem Compound 196927
Last Modified Nov 11 2021
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